N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-6-(trifluoromethyl)nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-6-(trifluoromethyl)nicotinamide, also known as FPN1, is a small molecule inhibitor that has been shown to have potential therapeutic applications in various diseases. This molecule has been extensively studied in recent years due to its unique chemical structure and promising biological properties.
Scientific Research Applications
Synthesis and Biological Activities
One significant area of study involves the synthesis and evaluation of compounds with structural similarities to N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-6-(trifluoromethyl)nicotinamide for their antiprotozoal activity. For instance, Ismail et al. (2003) synthesized a series of diamidines showing potent activity against Trypanosoma b.rhodesiense and Plasmodium falciparum, highlighting the potential of such compounds in treating diseases like sleeping sickness and malaria Ismail et al., 2003. This research underscores the interest in furan- and pyrazin-2-yl derivatives for developing new therapeutic agents.
Molecular Assemblies and Interaction Studies
Research by Jarzembska et al. (2017) on cocrystals involving nicotinamide and pyrazinamide with dihydroxybenzoic acids explores basic recognition patterns and crystal lattice energetic features. This study provides insight into the molecular interactions and stability of compounds related to this compound, which is crucial for understanding its potential applications in drug design and development Jarzembska et al., 2017.
Therapeutic Potential and Mechanism of Action
The therapeutic potential of compounds within the same chemical family, such as nicotinamide derivatives, is also of interest. For example, the study by Brzozowski et al. (2008) on 1-Methylnicotinamide suggests its gastroprotective effects, indicating the diverse biological activities and potential therapeutic applications of nicotinamide and its analogs Brzozowski et al., 2008.
Enzymatic Activity and Inhibition
Further, the role of enzymes like nicotinamidase in the metabolism of nicotinamide derivatives is crucial for understanding the biochemical pathways and potential drug interactions involving compounds like this compound. Studies on nicotinamidase activity, such as the work by Seiner et al. (2010), contribute to our understanding of these biochemical processes and their relevance to therapeutic applications Seiner et al., 2010.
Mechanism of Action
Target of Action
Similar compounds have been shown to have anti-inflammatory activity .
Biochemical Pathways
It’s known that similar compounds inhibit the production of nitric oxide and tumor necrosis factor-β , which are key players in the inflammatory response.
Result of Action
Similar compounds have been shown to have anti-inflammatory activity, as they inhibit the production of nitric oxide and tumor necrosis factor-β .
Action Environment
It’s known that similar compounds exhibit their anti-inflammatory activity in an environment where inflammation is present .
properties
IUPAC Name |
N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]-6-(trifluoromethyl)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11F3N4O2/c17-16(18,19)13-4-3-10(8-22-13)15(24)23-9-11-14(21-6-5-20-11)12-2-1-7-25-12/h1-8H,9H2,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXPCQLJTYXXDEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=NC=CN=C2CNC(=O)C3=CN=C(C=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11F3N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.